Cas no 2171164-66-0 ((2S)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)propanoic acid)

• Product Name: (2S)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)propanoic acid
• CAS No: 2171164-66-0
• MF: C₂₃H₂₁N₃O₅S
• MW: 451.49494433403
• CID: 6492194
• PubChem ID: 165558767
• Update Time: 2025-05-21

(2S)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)propanoic acid
• (2S)-2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-4-yl}formamido)propanoic acid
• 2171164-66-0
• EN300-1503356

• Inchi： 1S/C23H21N3O5S/c1-13(22(28)29)25-21(27)19-12-32-20(26-19)10-24-23(30)31-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,12-13,18H,10-11H2,1H3,(H,24,30)(H,25,27)(H,28,29)/t13-/m0/s1
• InChI Key： ZHUZIOMELSTUML-ZDUSSCGKSA-N
• SMILES： S1C=C(C(N[C@H](C(=O)O)C)=O)N=C1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.12019195g/mol
• Monoisotopic Mass: 451.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 146Ų

Additional information on (2S)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)propanoic acid

(2S)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171164-66-0, known as (2S)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)propanoic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its research.

Structural Analysis and Synthesis

The molecular structure of (2S)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)propanoic acid is characterized by a thiazole ring system, a fluorenylmethoxycarbonyl (Fmoc) group, and a propanoic acid moiety. The thiazole ring is a five-membered heterocycle containing sulfur and nitrogen atoms, which contributes to the compound's stability and reactivity. The Fmoc group is a well-known protecting group in peptide synthesis, providing excellent stability under mild conditions while allowing precise control over deprotection.

Recent studies have focused on optimizing the synthesis of this compound to enhance its purity and yield. Researchers have employed advanced techniques such as microwave-assisted synthesis and enzymatic catalysis to streamline the production process. These methods not only improve efficiency but also reduce environmental impact, aligning with the growing demand for sustainable chemical practices.

Biological Activity and Applications

In vitro studies have demonstrated that (2S)-2-{[2-(Fmoc-amino)methyl]-1,3-thiazol-4-formamido}propanoic acid exhibits potent inhibitory activity against various enzymes implicated in neurodegenerative diseases. For instance, it has shown remarkable efficacy in inhibiting beta-secretase (BACE1), a key enzyme involved in Alzheimer's disease pathology. This finding underscores its potential as a therapeutic agent for treating neurodegenerative disorders.

Moreover, this compound has been explored for its role in modulating cellular signaling pathways. Preclinical studies indicate that it can selectively target specific kinases involved in cancer progression, making it a promising candidate for anticancer drug development. Its ability to penetrate cellular membranes efficiently further enhances its therapeutic potential.

Safety and Toxicological Profile

Evaluating the safety profile of (2S)-2-{[2-(Fmoc-amino)methyl]-1,3-thiazol-4-formamido}propanoic acid is crucial for its prospective clinical applications. Acute and chronic toxicity studies conducted in animal models reveal that the compound exhibits low toxicity at therapeutic doses. However, long-term studies are still underway to assess its safety profile comprehensively.

Recent advancements in computational toxicology have enabled researchers to predict the compound's potential risks more accurately. By leveraging machine learning algorithms and quantum chemical modeling, scientists can identify potential off-target effects and optimize the compound's structure to minimize adverse effects.

Future Directions and Research Opportunities

The future of (2S)-2-{[2-(Fmoc-amino)methyl]-1,3-thiazol